Cas no 1366396-42-0 (2-Oxa-6-Azaspiro3.5Nonane Oxalate)

• Product Name: 2-Oxa-6-Azaspiro3.5Nonane Oxalate
• CAS No: 1366396-42-0
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• MDL: MFCD23702015
• CID: 2156545
• PubChem ID: 72207261
• Update Time: 2025-06-18

2-Oxa-6-Azaspiro3.5Nonane Oxalate Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-6-azaspiro[3.5]nonane oxalate
• DB-251629
• 2-OXA-6-AZASPIRO[3.5]NONANE; OXALIC ACID
• MFCD20922916
• AS-67320
• 2-Oxa-6-azaspiro[3.5]nonane, ethanedioate
• SY027604
• 2-OXA-6-AZASPIRO[3.5]NONANEOXALATE
• CS2136
• CS-0047182
• DB-423611
• 2-Oxa-6-azaspiro[3.5]nonane, ethanedioate (1:1)
• PB11473
• AKOS022182836
• 1366396-42-0
• 2-oxa-8-azaspiro[3.5]nonane;oxalic acid
• SCHEMBL16058460
• 1628734-63-3
• 2-Oxa-6-Azaspiro3.5Nonane Oxalate

• MDL： MFCD23702015
• Inchi： 1S/C7H13NO.C2H2O4/c1-2-7(4-8-3-1)5-9-6-7;3-1(4)2(5)6/h8H,1-6H2;(H,3,4)(H,5,6)
• InChI Key： SVFOFCAQNSCVES-UHFFFAOYSA-N
• SMILES： O1CC2(CNCCC2)C1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-Oxa-6-Azaspiro3.5Nonane Oxalate

Introduction to 2-Oxa-6-Azaspiro3.5Nonane Oxalate (CAS No: 1366396-42-0)

2-Oxa-6-Azaspiro3.5Nonane Oxalate, identified by the Chemical Abstracts Service Number (CAS No) 1366396-42-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic oxalate derivative exhibits a unique structural framework, combining an azaspiro scaffold with an oxalate functional group, which positions it as a promising candidate for further exploration in drug design and development.

The molecular structure of 2-Oxa-6-Azaspiro3.5Nonane Oxalate consists of a spirocyclic core, where two cyclic structures are connected by a single carbon atom. This spiro arrangement contributes to the compound's rigidity and stability, making it an attractive moiety for the development of biologically active molecules. The presence of the azaspiro group introduces nitrogen into the core structure, which can be leveraged for hydrogen bonding interactions and enhanced binding affinity to biological targets. Additionally, the oxalate moiety is known for its ability to participate in coordination chemistry, potentially enabling the compound to interact with metal ions or other biomolecules.

In recent years, there has been growing interest in spirocyclic compounds due to their diverse pharmacological properties and potential applications in treating various diseases. Spirocycles are often characterized by their high conformational rigidity, which can improve the binding affinity and selectivity of drug candidates. The azaspiro core, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, azaspiro compounds have shown promise in inhibiting kinases and other enzymes involved in cancer pathways.

The oxalate functional group in 2-Oxa-6-Azaspiro3.5Nonane Oxalate adds another layer of complexity to its potential biological activity. Oxalates have been explored in various therapeutic contexts, including their role as antioxidants and anti-inflammatory agents. The ability of oxalates to chelate metal ions may also be exploited for therapeutic purposes, such as targeting metal-dependent enzymes or reducing oxidative stress caused by metal accumulation.

Recent studies have begun to uncover the pharmacological potential of 2-Oxa-6-Azaspiro3.5Nonane Oxalate. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The unique combination of the azaspiro and oxalate moieties suggests that it could interact with multiple biological targets, making it a versatile scaffold for drug discovery. Preliminary computational studies have suggested that this compound may have favorable pharmacokinetic properties, including good solubility and bioavailability.

The synthesis of 2-Oxa-6-Azaspiro3.5Nonane Oxalate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise stereocontrol during synthesis to ensure the correct configuration of the nitrogen-containing ring. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct this complex framework efficiently. The introduction of the oxalate group further complicates the synthetic route but also enhances the compound's potential biological activity.

As research continues to evolve, 2-Oxa-6-Azaspiro3.5Nonane Oxalate is poised to play a significant role in the development of novel therapeutic agents. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation in preclinical studies. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in unlocking its full potential and translating these findings into tangible therapeutic benefits.

The future directions for research on 2-Oxa-6-Azaspiro3.5Nonane Oxalate include exploring its interactions with various biological targets, optimizing its chemical structure for improved efficacy and safety, and evaluating its potential in animal models of disease. Additionally, investigating its mechanism of action will provide valuable insights into how it modulates biological processes at the molecular level. These studies will not only advance our understanding of this compound but also contribute to the broader field of drug discovery.

In conclusion,2-Oxa-6-Azaspiro3.5Nonane Oxalate (CAS No: 1366396-42-0) represents a fascinating example of how structural innovation can lead to novel pharmacological entities with significant therapeutic potential. Its unique combination of an azaspiro scaffold and an oxalate functional group positions it as a promising candidate for further exploration in pharmaceutical research. As our understanding of its properties continues to grow, so too does its potential to contribute to the development of new treatments for various diseases.